1-(3-Chloro-2-thienyl)-3-(dimethylamino)-2-propen-1-one

• IUPAC Name: (E)-1-(3-chlorothiophen-2-yl)-3-(dimethylamino)prop-2-en-1-one
• InChI: InChI=1S/C9H10ClNOS/c1-11(2)5-3-8(12)9-7(10)4-6-13-9/h3-6H,1-2H3/b5-3+
• InChI Key: JDJRLADAALOSDU-HWKANZROSA-N
• Canonical SMILES: CN(C)C=CC(=O)C1=C(C=CS1)Cl
• Isomeric SMILES: CN(C)/C=C/C(=O)C1=C(C=CS1)Cl
• Molecular Formula: C9H10ClNOS
• Molecular Weight: 215.70 g/mol

Description

1-(3-Chloro-2-thienyl)-3-(dimethylamino)-2-propen-1-one is a chemical compound with the molecular formula C10H12ClNOS. It has an average mass of 229.726 Da and a monoisotopic mass of 229.032806 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1-(3-Chloro-2-thienyl)-3-(dimethylamino)-2-propen-1-one, such as its melting point, boiling point, density, and more, are not provided in the web search results.

Scientific Research Applications

Optical Properties and Applications 1-(3-Chloro-2-thienyl)-3-(dimethylamino)-2-propen-1-one and its derivatives exhibit unique optical properties making them candidates for optical device applications. Studies have identified that certain derivatives of this compound exhibit nonlinear optical absorption behaviors, including a switchover from saturable absorption to reverse saturable absorption with increased excitation intensity, indicating potential use in optical limiters (Rahulan et al., 2014). Additionally, the photophysical properties of these compounds, such as large red shifts in absorption and emission spectra with solvent polarity, highlight their application in solvatochromic fluorophores and laser technologies (Gaber et al., 2008).

Chemical Synthesis and Medicinal Chemistry The chemical versatility of 1-(3-Chloro-2-thienyl)-3-(dimethylamino)-2-propen-1-one is evident in its use as a building block for synthesizing a wide range of compounds. For instance, it has been utilized in the synthesis of chiral intermediates for antidepressants, showcasing its importance in medicinal chemistry (Zhang et al., 2015). Moreover, its potential in generating a structurally diverse library of compounds through reactions such as alkylation and ring closure highlights its significance in drug discovery and development (Roman, 2013).

Material Science and Engineering In the field of material science, derivatives of 1-(3-Chloro-2-thienyl)-3-(dimethylamino)-2-propen-1-one have been explored for their electro-optical properties, including charge transport and nonlinear optical properties. These studies provide insights into the electronic structure-property relationship, further emphasizing the potential of these compounds in the development of novel materials for electronic and optical applications (Irfan et al., 2017).

Biological Activities Research has also explored the biological activities of novel Mannich base derivatives of 1-(3-Chloro-2-thienyl)-3-(dimethylamino)-2-propen-1-one, investigating their anti-diabetic and anti-inflammatory activities. Such studies highlight the therapeutic potential of these compounds, indicating their relevance in the development of new treatments for chronic conditions (Gopi & Dhanaraju, 2018).

Safety and Hazards

The safety and hazards associated with 1-(3-Chloro-2-thienyl)-3-(dimethylamino)-2-propen-1-one are not specified in the web search results.